

Application Notes and Protocols for Cyp51-IN-19 in Drug Resistance Studies

Author: BenchChem Technical Support Team. Date: December 2025



For Researchers, Scientists, and Drug Development Professionals


Introduction


Cyp51-IN-19, also identified as compound C07, is a potent inhibitor of the enzyme lanosterol 14α -demethylase (CYP51 or Erg11), a critical component in the fungal ergosterol biosynthesis pathway.[1][2][3] As a member of the α ,β-unsaturated amide derivative class of compounds, **Cyp51-IN-19** has demonstrated significant fungicidal activity, including efficacy against azoleresistant fungal strains.[1][2] Its mechanism of action involves the inhibition of CYP51, leading to the depletion of ergosterol and the accumulation of toxic sterol intermediates, thereby disrupting fungal cell membrane integrity. Furthermore, **Cyp51-IN-19** has been shown to stimulate the production of reactive oxygen species (ROS) in fungal cells, contributing to its potent fungicidal effects. These characteristics make **Cyp51-IN-19** a valuable research tool for investigating mechanisms of antifungal drug resistance and for the development of novel antifungal therapies.

Mechanism of Action


Cyp51-IN-19 targets and inhibits the fungal CYP51 enzyme. This enzyme is a key player in the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane. By inhibiting CYP51, **Cyp51-IN-19** disrupts the ergosterol biosynthesis pathway, leading to a cascade of events that ultimately result in fungal cell death. A secondary mechanism of action is the stimulation of reactive oxygen species (ROS), which induces oxidative stress within the fungal cell, further contributing to its fungicidal activity.














Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. pubs.acs.org [pubs.acs.org]
- 2. Discovery of Novel α,β-Unsaturated Amide Derivatives as Candidate Antifungals to Overcome Fungal Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. medchemexpress.com [medchemexpress.com]
- To cite this document: BenchChem. [Application Notes and Protocols for Cyp51-IN-19 in Drug Resistance Studies]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15563336#using-cyp51-in-19-to-study-drug-resistance-mechanisms]



Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com